Cas no 1261914-95-7 (2-chloro-4-[3-(dimethylcarbamoyl)phenyl]benzoic Acid)

• Product Name: 2-chloro-4-[3-(dimethylcarbamoyl)phenyl]benzoic Acid
• CAS No: 1261914-95-7
• MF: C₁₆H₁₄ClNO₃
• MW: 303.740263462067
• MDL: MFCD18321957
• CID: 1219311
• PubChem ID: 53227787
• Update Time: 2025-05-27

2-chloro-4-[3-(dimethylcarbamoyl)phenyl]benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-[3-(dimethylcarbamoyl)phenyl]benzoic Acid
• 1261914-95-7
• MFCD18321957
• 2-CHLORO-4-[3-(N,N-DIMETHYLAMINOCARBONYL)PHENYL]BENZOIC ACID
• DTXSID90691320
• 2-Chloro-4-[3-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid, 95%
• 3-Chloro-3'-(dimethylcarbamoyl)[1,1'-biphenyl]-4-carboxylic acid

• MDL： MFCD18321957
• Inchi： 1S/C16H14ClNO3/c1-18(2)15(19)12-5-3-4-10(8-12)11-6-7-13(16(20)21)14(17)9-11/h3-9H,1-2H3,(H,20,21)
• InChI Key： UMGSYLFQGTXFIK-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1)C1=CC=CC(C(N(C)C)=O)=C1

Computed Properties

• Exact Mass: 303.0662210g/mol
• Monoisotopic Mass: 303.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-chloro-4-[3-(dimethylcarbamoyl)phenyl]benzoic Acid

Research Update on 2-chloro-4-[3-(dimethylcarbamoyl)phenyl]benzoic Acid (CAS: 1261914-95-7): Recent Advances and Applications

The compound 2-chloro-4-[3-(dimethylcarbamoyl)phenyl]benzoic Acid (CAS: 1261914-95-7) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This benzoic acid derivative, characterized by its unique chloro and dimethylcarbamoyl substitutions, has demonstrated promising biological activities that warrant further investigation. Recent studies have focused on its potential as a scaffold for drug development, particularly in the context of enzyme modulation and targeted therapies.

Structural analysis reveals that the dimethylcarbamoyl group at the meta-position of the phenyl ring contributes to enhanced binding affinity with various biological targets. The chloro substitution at the ortho-position of the benzoic acid moiety appears to influence the compound's electronic properties and metabolic stability. These structural features have made this molecule a subject of interest for structure-activity relationship (SAR) studies in medicinal chemistry programs.

Recent pharmacological evaluations have identified 2-chloro-4-[3-(dimethylcarbamoyl)phenyl]benzoic Acid as a potential modulator of inflammatory pathways. In vitro studies using human cell lines have shown significant inhibition of key pro-inflammatory cytokines at micromolar concentrations. The compound's ability to cross cell membranes while maintaining stability in physiological conditions makes it particularly attractive for further development as an anti-inflammatory agent.

Synthetic approaches to 2-chloro-4-[3-(dimethylcarbamoyl)phenyl]benzoic Acid have been optimized in recent publications, with several research groups reporting improved yields and purity through modified coupling reactions. The current preferred route involves a palladium-catalyzed cross-coupling between appropriately substituted aryl halides, followed by selective functional group transformations. These methodological advances have facilitated the production of sufficient quantities for comprehensive biological evaluation.

Emerging data suggests potential applications beyond inflammation modulation. Preliminary results indicate activity against certain kinase targets involved in oncogenic signaling pathways. While these findings are still in early stages, they open new avenues for exploring this compound's utility in oncology drug discovery programs. Researchers are particularly interested in its selectivity profile compared to existing kinase inhibitors.

The compound's physicochemical properties have been thoroughly characterized in recent studies. With a calculated logP of 3.2 and good solubility in common organic solvents, 2-chloro-4-[3-(dimethylcarbamoyl)phenyl]benzoic Acid presents favorable characteristics for further medicinal chemistry optimization. Stability studies under various pH conditions suggest adequate stability for oral administration, though formulation challenges remain to be addressed.

Future research directions for this compound include comprehensive toxicological profiling, detailed mechanism of action studies, and exploration of structural analogs to optimize potency and pharmacokinetic properties. The growing body of research on 2-chloro-4-[3-(dimethylcarbamoyl)phenyl]benzoic Acid positions it as a promising candidate for continued investigation in drug discovery pipelines across multiple therapeutic areas.